ethyl 4-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate

• IUPAC Name: ethyl 4-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate
• InChI: InChI=1S/C17H15Cl2NO4/c1-3-24-17(22)10-4-6-11(7-5-10)20-16(21)14-12(18)8-9-13(19)15(14)23-2/h4-9H,3H2,1-2H3,(H,20,21)
• InChI Key: YEGWMEKUXAVJPK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C2=C(C=CC(=C2OC)Cl)Cl
• Molecular Formula: C17H15Cl2NO4
• Molecular Weight: 368.2 g/mol

Description

Ethyl 4-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of benzamides and has been shown to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of ethyl 4-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate involves its ability to bind to the bromodomain of CBP/p300, thereby preventing its interaction with NF-κB. This leads to the inhibition of NF-κB-mediated gene transcription, which can have downstream effects on various biological processes.
Biochemical and Physiological Effects
Ethyl 4-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate has been shown to exhibit several biochemical and physiological effects. In addition to its ability to inhibit NF-κB-mediated gene transcription, it has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Furthermore, it has been reported to have anti-inflammatory effects and to be neuroprotective in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl 4-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate in lab experiments is its specificity for the bromodomain of CBP/p300. This allows for the selective inhibition of NF-κB-mediated gene transcription without affecting other biological processes. However, one limitation of using this compound is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research involving ethyl 4-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate. One area of interest is in the development of more potent and selective inhibitors of the bromodomain of CBP/p300. Additionally, this compound could be used as a tool compound to investigate other biological processes that are regulated by protein-protein interactions. Finally, the potential therapeutic applications of this compound in the treatment of cancer and neurodegenerative diseases warrant further investigation.

Synthesis Methods

The synthesis of ethyl 4-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate involves the reaction of 3,6-dichloro-2-methoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with ethyl 4-aminobenzoate in the presence of a base such as triethylamine to yield the final product. The synthesis of this compound has been reported in several research articles and can be performed using standard laboratory techniques.

Scientific Research Applications

Ethyl 4-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate has been used in several scientific research studies as a tool compound to investigate various biological processes. One of the primary applications of this compound is in the study of protein-protein interactions. It has been shown to inhibit the interaction between the transcription factor NF-κB and its co-activator CBP/p300, which is involved in the regulation of various genes related to inflammation and cancer.